2-(3,4-dimethoxyphenyl)-N-(4-methoxybenzyl)ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(4-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H23NO3/c1-20-16-7-4-15(5-8-16)13-19-11-10-14-6-9-17(21-2)18(12-14)22-3/h4-9,12,19H,10-11,13H2,1-3H3
• InChI Key: KTPSBVMIEJBPRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(4-methoxybenzyl)ethanamine, commonly known as DMBA, is a chemical compound that belongs to the class of phenethylamines. This compound has gained significant attention in scientific research due to its potential as a psychoactive substance and its structural similarity to other psychoactive compounds such as mescaline and 2C-B.

Mechanism of Action

The exact mechanism of action of DMBA is not well understood, but it is believed to act on the serotonin system in the brain. DMBA has been found to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects
DMBA has been found to have some psychoactive effects in animal studies, including changes in behavior and locomotor activity. However, the full extent of its biochemical and physiological effects in humans is not yet known.

Advantages and Limitations for Lab Experiments

One advantage of using DMBA in lab experiments is its structural similarity to other psychoactive compounds, which may allow for comparisons to be made between different substances. However, one limitation is that the effects of DMBA in humans are not well understood, which may make it difficult to draw conclusions from animal studies.

Future Directions

There are several areas of future research that could be explored with DMBA. One potential direction is to study its effects on the brain and behavior in humans, which could provide a better understanding of its psychoactive properties. Another direction could be to investigate its potential as a therapeutic agent for certain conditions, such as depression or anxiety. Additionally, more research is needed to understand the long-term effects of DMBA use and its potential for abuse.

Scientific Research Applications

DMBA has been studied for its potential as a psychoactive substance and has been found to have some similarities with other phenethylamines such as mescaline and 2C-B. It has been suggested that DMBA may have hallucinogenic effects, although this has not been confirmed through human studies.